Cas no 3400-36-0 (Benzamide,N,3,4-trimethyl-)

• Product Name: Benzamide,N,3,4-trimethyl-
• CAS No: 3400-36-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 295614
• PubChem ID: 3341433
• Update Time: 2025-04-19

Benzamide,N,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,3,4-trimethyl-
• N,3,4-trimethylbenzamide
• 3,4,N-Trimethylbenzamide
• N-Methyl-3,4-dimethylbenzamide
• DTXSID60391623
• AKOS008933244
• Z32016830
• CHEMBL4580689
• ALDGXLTYMWHPEV-UHFFFAOYSA-N
• 3400-36-0
• SCHEMBL4141704

• Inchi： 1S/C10H13NO/c1-7-4-5-9(6-8(7)2)10(12)11-3/h4-6H,1-3H3,(H,11,12)
• InChI Key： ALDGXLTYMWHPEV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C)C=1)NC

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides